molecular formula C9H16O2Si B8343776 4-Methyl-4-trimethylsilanyloxy-pent-2-ynal

4-Methyl-4-trimethylsilanyloxy-pent-2-ynal

Cat. No.: B8343776
M. Wt: 184.31 g/mol
InChI Key: XELSZDYWKCMYSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methyl-4-trimethylsilanyloxy-pent-2-ynal is a useful research compound. Its molecular formula is C9H16O2Si and its molecular weight is 184.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H16O2Si

Molecular Weight

184.31 g/mol

IUPAC Name

4-methyl-4-trimethylsilyloxypent-2-ynal

InChI

InChI=1S/C9H16O2Si/c1-9(2,7-6-8-10)11-12(3,4)5/h8H,1-5H3

InChI Key

XELSZDYWKCMYSP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C#CC=O)O[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve 3-methyl-3-trimethylsilyloxy-1-butyne (8.35 g, 53.4 mmol) in THF (200 mL) and cool to 40° C. Add n-butyllithium (26.7 mL of a 2.0 M solution in cyclohexane, 53.4 mmol, 1 eq.) dropwise over a 5 minute period. Stir for 10 min., then add dry DMF (8.27 mL, 7.81 g, 107 mmol, 2 eq.) in one portion. After 30 min., pour into a cooled (0° C.), vigorously stirred mixture of 10% KH2PO4 (290 mL, 213 mmol) and ether (300 mL). Separate the layers and wash the organic layer with water (2×200 mL). Dry (MgSO4), filter, and concentrate to give 9.4 g (94% crude) of a light oil. Use without further purification. TLC: Rf=0.40 (20:1 hexanes/EtOAc); 1H NMR (CDCl3, 300 MHz) δ 9.03 (s, 1H), 1.35 (s, 6H), 0.02 (s, 9H).
Quantity
8.35 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Quantity
8.27 mL
Type
reactant
Reaction Step Three
Name
KH2PO4
Quantity
290 mL
Type
reactant
Reaction Step Four
Name
Quantity
300 mL
Type
solvent
Reaction Step Four

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